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Introduction
M17 medium, a cornerstone in the cultivation of Lactococcus species, owes much of its efficacy

to the inclusion of sodium β-glycerophosphate. Originally developed from M16 medium in 1975

by Terzaghi and Sandine, the addition of this buffering agent proved instrumental in enhancing

the growth of lactic streptococci.[1][2] These bacteria are known for their homofermentative

metabolism, which produces significant amounts of lactic acid, leading to a rapid decrease in

the pH of the culture medium.[2][3] A low pH can be detrimental to the health and growth of the

bacteria, causing cellular injury and reducing recovery.[4][5][6] Sodium glycerophosphate acts

as an effective buffer, maintaining the pH above 5.7, thereby creating a stable environment

conducive to robust Lactococcus growth.[4][7][8] This document provides detailed application

notes and protocols for the use of sodium glycerophosphate in M17 media for researchers,

scientists, and professionals in drug development.
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The primary function of sodium glycerophosphate in M17 media is to provide buffering capacity.

[2][9][10][11] This is crucial for neutralizing the lactic acid produced by Lactococcus during

lactose fermentation.[2][3] By stabilizing the pH, sodium glycerophosphate allows for higher cell

densities to be achieved.[10]

An additional advantage of using glycerophosphate over other phosphate buffers is its inability

to form a precipitate with calcium.[4][5][8] This is particularly important for studies involving

bacteriophages of lactic streptococci, where calcium is a necessary cofactor for plaque assays.

[4][5][8] Furthermore, the presence of disodium-β-glycerophosphate has been observed to

inhibit the growth of some Lactobacillus species, making the medium more selective for

Lactococcus and Streptococcus thermophilus.[1][5]

M17 Media Composition
The composition of M17 media can vary slightly depending on the specific application (broth or

agar) and the target strain. However, the core components remain consistent. The following

tables summarize typical compositions for M17 broth and M17 agar.

Table 1: Typical Composition of M17 Broth

Component Concentration (g/L)

Pancreatic Digest of Casein 5.0

Soy Peptone 5.0

Beef Extract 5.0

Yeast Extract 2.5

Ascorbic Acid 0.5

Magnesium Sulfate 0.25

Disodium β-glycerophosphate 19.0

Lactose 5.0

Note: The final pH of the medium should be approximately 7.1 ± 0.2 at 25°C.[2]
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Table 2: Typical Composition of M17 Agar

Component Concentration (g/L)

Pancreatic Digest of Casein 5.0

Soy Peptone 5.0

Beef Extract 5.0

Yeast Extract 2.5

Ascorbic Acid 0.5

Magnesium Sulfate 0.25

Disodium β-glycerophosphate 19.0

Lactose 5.0

Agar 10.0 - 15.0

Note: The final pH of the medium should be approximately 7.1 ± 0.2 at 25°C.[2]

Experimental Protocols
Preparation of M17 Broth
This protocol describes the preparation of 1 liter of M17 broth.

Materials:

Pancreatic Digest of Casein

Soy Peptone

Beef Extract

Yeast Extract

Ascorbic Acid
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Magnesium Sulfate

Disodium β-glycerophosphate

Lactose

Distilled or deionized water

1 L volumetric flask

Stir plate and stir bar

Autoclave

Sterile bottles or tubes

Procedure:

Dissolve Components: To 950 mL of distilled or deionized water, add the following

components according to the concentrations listed in Table 1: Pancreatic Digest of Casein,

Soy Peptone, Beef Extract, Yeast Extract, Ascorbic Acid, Magnesium Sulfate, and Disodium

β-glycerophosphate.

Heat and Stir: Gently heat the solution while stirring until all components are completely

dissolved.[1]

Add Carbohydrate: In a separate container, prepare a 10% (w/v) lactose solution and filter-

sterilize it.

Adjust Volume and pH: Cool the medium to room temperature and adjust the final volume to

1 liter with distilled or deionized water. The pH should be approximately 7.1-7.2.[12]

Sterilization: Dispense the medium into appropriate containers (e.g., flasks, tubes) and

sterilize by autoclaving at 121°C for 15 minutes.[1][11]

Aseptic Addition of Lactose: After the autoclaved medium has cooled to approximately 50°C,

aseptically add 50 mL of the sterile 10% lactose solution to the 950 mL of basal medium.[1]

Mix well.
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Storage: Store the prepared M17 broth at 2-8°C in the dark.

Preparation of M17 Agar
This protocol describes the preparation of 1 liter of M17 agar.

Materials:

All components for M17 broth (as listed above)

Agar

Sterile Petri dishes

Procedure:

Dissolve Components: To 1 liter of distilled or deionized water, add all the powdered

components for M17 broth as well as the agar, according to the concentrations in Table 2.

Heat and Stir: Heat the mixture to boiling with frequent agitation to ensure complete

dissolution of the agar.[1][6]

Sterilization: Sterilize the medium by autoclaving at 121°C for 15 minutes.[6]

Cooling: Allow the autoclaved medium to cool to 45-50°C in a water bath.

Pouring Plates: Aseptically pour the molten agar into sterile Petri dishes and allow them to

solidify at room temperature.

Storage: Store the prepared M17 agar plates at 2-8°C in a sealed container to prevent

drying.
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Caption: Workflow for the preparation of M17 broth and M17 agar.
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Caption: Buffering action of sodium glycerophosphate in M17 media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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